Cas no 47491-38-3 (N-Desmethyl Azelastine)
N-Desmethyl Azelastine is a primary active metabolite of the antihistamine Azelastine, known for its potent histamine H1-receptor antagonistic activity. This compound exhibits enhanced pharmacological properties, including improved bioavailability and a longer half-life compared to its parent molecule. It effectively inhibits the release of pro-inflammatory mediators, such as leukotrienes and cytokines, contributing to its strong anti-allergic and anti-inflammatory effects. N-Desmethyl Azelastine is particularly valuable in the treatment of allergic rhinitis and conjunctivitis due to its dual-action mechanism, which combines rapid symptom relief with sustained therapeutic efficacy. Its reduced potential for central nervous system penetration minimizes sedative side effects, making it a favorable option for long-term use.
N-Desmethyl Azelastine structure
Product Name:N-Desmethyl Azelastine
CAS No:47491-38-3
MF:C21H22ClN3O
MW:367.871883869171
CID:332050
PubChem ID:162558
Update Time:2025-07-02
N-Desmethyl Azelastine Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Phthalazinone,4-[(4-chlorophenyl)methyl]-2-(hexahydro-1H-azepin-4-yl)-
- N-Desmethyl Azelastine
- 2-(azepan-4-yl)-4-[(4-chlorophenyl)methyl]phthalazin-1-one
- desmethylazelastine
- 4-[(4-Chlorophenyl)methyl]-2-(hexahydro-1H-azepin-4-yl)-1(2H)-phthalazinone
- Demethylazelastine
- Azelastine Hydrochloride Impurity
- 4-(p-Chlorobenzyl)-2-[(hexahydro-1H-azepin)-4-yl]phthalazin-1(2H)-one
- Azelastin IMP
- N-Desmethyl Azelastine (1.0mg/ml in DMSO)
- FT-0666081
- CHEBI:197264
- SCHEMBL2820100
- Q27271119
- 2-(Azepan-4-yl)-4-[(4-chlorophenyl)methyl]phthalazin-1(2H)-one
- 47491-38-3
- AKOS030254511
- 1(2H)-Phthalazinone, 4-((4-chlorophenyl)methyl)-2-(hexahydro-1H-azepin-4-yl)-
- UNII-8W9SOB28Q4
- N-DESMETHYLAZELASTINE
- DTXSID10963859
- CHEMBL2074921
- 4-(4-Chlorobenzyl)-2-(perhydroazepinyl-(4))-1(2H)-phthalazinone
- 4-(4-chlorobenzyl)-2-(hexahydroazepin-4-yl)-1-(2H)-phthalazinone
- 8W9SOB28Q4
- 2-(azepan-4-yl)-4-(4-chlorobenzyl)phthalazin-1(2H)-one
- 4-[(4-chlorophenyl)methyl]-2-(hexahydro-1H-azepin-4-yl)-l (2H)-phthalazinone
- CS-0566420
- 4-[(4-Chlorophenyl)methyl]-2-(hexahydro-1H-azepin-4-yl)-1(2H)-phthalazinone;Demethylazelastine
- HY-147336
- WRYCMIFVXDQIKN-UHFFFAOYSA-N
- BDBM50420234
- AZELASTINE_met006
- 4-(4-Chlorobenzyl)-2-(perhydroazepinyl-(4))-1(2H)-phthala zinone
-
- Inchi: 1S/C21H22ClN3O/c22-16-9-7-15(8-10-16)14-20-18-5-1-2-6-19(18)21(26)25(24-20)17-4-3-12-23-13-11-17/h1-2,5-10,17,23H,3-4,11-14H2
- InChI Key: WRYCMIFVXDQIKN-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CC1C2C=CC=CC=2C(N(C2CCNCCC2)N=1)=O
Computed Properties
- Exact Mass: 367.14500
- Monoisotopic Mass: 367.145
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 529
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.7A^2
- XLogP3: 3.9
Experimental Properties
- Color/Form: No data available
- Density: 1.3±0.1 g/cm3
- Melting Point: 90-95°C
- Boiling Point: 544.1±60.0 °C at 760 mmHg
- Flash Point: 282.8±32.9 °C
- Refractive Index: 1.66
- Solubility: Chloroform (Slightly), Methanol (Slightly)
- PSA: 46.92000
- LogP: 4.28410
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
N-Desmethyl Azelastine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-Desmethyl Azelastine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D290950-1mg |
N-Desmethyl Azelastine |
47491-38-3 | 1mg |
$85.00 | 2023-05-18 | ||
| TRC | D290950-2mg |
N-Desmethyl Azelastine |
47491-38-3 | 2mg |
$119.00 | 2023-05-18 | ||
| TRC | D290950-5mg |
N-Desmethyl Azelastine |
47491-38-3 | 5mg |
$ 164.00 | 2023-09-08 | ||
| TRC | D290950-10mg |
N-Desmethyl Azelastine |
47491-38-3 | 10mg |
$ 227.00 | 2023-09-08 | ||
| TRC | D290950-25mg |
N-Desmethyl Azelastine |
47491-38-3 | 25mg |
$ 575.00 | 2023-09-08 | ||
| TRC | D290950-100mg |
N-Desmethyl Azelastine |
47491-38-3 | 100mg |
$1748.00 | 2023-05-18 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | D290950-1mg |
N-Desmethyl Azelastine |
47491-38-3 | 1mg |
¥660.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | D290950-2mg |
N-Desmethyl Azelastine |
47491-38-3 | 2mg |
¥900.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | D290950-5mg |
N-Desmethyl Azelastine |
47491-38-3 | 5mg |
¥1320.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | D290950-10mg |
N-Desmethyl Azelastine |
47491-38-3 | 10mg |
¥1800.00 | 2023-09-15 |
N-Desmethyl Azelastine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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